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Compound of Interest

Compound Name: Reactive yellow 185

Cat. No.: B1168554

Technical Guide: C.l. Reactive Yellow 185

An In-depth Overview for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of C.l. Reactive Yellow 185 (CAS No.
111211-44-0), a significant azo dye. The information presented herein is a synthesis of
available material safety data sheets for similar reactive dyes, product information, and
scientific literature. This document is intended to inform researchers, scientists, and drug
development professionals about the chemical identity, physicochemical properties,
toxicological profile, and safe handling of this compound.

Chemical and Physical Properties

Reactive Yellow 185 is an azo dye characterized by its vibrant green-light yellow to orange
powder appearance.[1][2] It is utilized in various industries, including textiles, paper, plastics,
and cosmetics, for its coloring properties and good fastness.[3]

Table 1: Physicochemical Properties of C.I. Reactive Yellow 185
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Property Value Source(s)
CAS Number 111211-44-0 [1103114]
Molecular Formula C27H24CIK3N801554 [1][4]
Molecular Weight 981.53 g/mol [1114]

C.l. Reactive Yellow 185,
Synonyms ] [1][3]
Reactofix Yellow ME-7GL

Physical State Powder [2]

Color Green-light yellow to orange [1112]

A patent for a composite
reactive yellow dye with a
similar structure mentions a
solubility of over 200 g/L.[5]

Solubility ] ] o
General information on similar
reactive dyes suggests
solubilities can range from 100
to 400 g/L.[6]
Melting Point Not available [3]
Boiling Point Not available [3]
Flash Point Not available [3]

Toxicological Profile

The toxicological data for C.l. Reactive Yellow 185 is not extensively detailed in the available
literature. However, data from similar reactive dyes and general knowledge of this class of
compounds provide some insights. A study on the degradation of Reactive Yellow 18 showed
that the untreated dye exhibited cytotoxic and mutagenic properties.[7] It is important to note
that after fixation to a substrate, the toxicological properties of reactive dyes change as the
reactive group is no longer present.[8]

Table 2: Summary of Toxicological Data for Reactive Dyes
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Test Species Route Result Notes Source(s)
Based on
Acute Oral information
Toxicity Rat Oral > 2000 mg/kg  for similar or [8]
(LD50) identical
products.
) May cause
Skin o General
o 5 skin irritation o
Irritation/Corr Not specified Dermal q finding for [819]
an
osion o reactive dyes.
sensitization.
Eye General
o » May cause o
Irritation/Corr Not specified Ocular o finding for [8]
_ eye irritation. _
osion reactive dyes.
The ability of
reactive dyes
to combine
) May cause with human
Respiratory ) )
o Human Inhalation respiratory serum [8]
Sensitization o )
sensitization. albumin can
lead to
allergic
reactions.
Untreated
Study on
o . ] dye showed )
Mutagenicity Not specified In vitro ) Reactive [7]
mutagenic
Yellow 18.
nature.
Untreated
Study on
o - ) dye showed )
Cytotoxicity Not specified In vitro ) Reactive [7]
cytotoxic
Yellow 18.
nature.
Experimental Protocols
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Detailed experimental protocols for the toxicological evaluation of C.I. Reactive Yellow 185 are
not available in the public domain. However, standardized methods, such as those provided by
the EU Directive 67/548/EEC, are typically employed for assessing the physicochemical,
toxicological, and ecotoxicological properties of chemical substances.[9] These protocols
include tests for acute toxicity (oral, dermal, inhalation), skin and eye irritation, sensitization,
and mutagenicity.[9] For instance, skin irritation is often tested on albino rabbits with an
observation period of up to 72 hours.[9]

Signaling Pathways

Currently, there is no specific information available in the scientific literature detailing the
signaling pathways affected by C.I. Reactive Yellow 185.

Environmental Fate and Ecotoxicity

Reactive dyes, in general, are known to be water-soluble and can persist in the environment.
[10] Their removal from wastewater is a significant consideration for industries utilizing these

compounds.

Table 3: Ecotoxicity Data for Azo Reactive Dyes
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Test Species Duration Result Notes Source(s)
For a polyazo
o Rainbow ) POy
Acute Toxicity direct dye,
) Trout i
to Fish 48 hours 75 mg/L considered [10]
(Oncorhynch )
(LC50) ) representativ
us mykiss)
e.
Acute Toxicity General
More
to Aquatic Daphnia N N finding for
Not specified sensitive than ) [10]
Invertebrates  magna _ _ azo reactive
fish species.
(LC50) dyes.
Chronic For Reactive
Toxicity to ) Black 5,
_ Daphnia T
Aquatic 21 days 1.25 mg/L indicating [10]
magna _ _
Invertebrates high chronic
(NOEC) toxicity.
Chronic
Toxicity to ) )
} Daphnia For Reactive
Aquatic 21 days 2.5 mg/L [10]
magna Black 5.
Invertebrates
(LOEC)

Safe Handling and Personal Protective Equipment
(PPE)

The safe handling of C.l. Reactive Yellow 185 is crucial to minimize exposure and potential
health risks. The following workflow outlines the recommended procedures for handling this
substance in a laboratory or industrial setting.

Caption: Safe handling workflow for Reactive Yellow 185.

Logical Relationship of Hazard Identification and
Control
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Understanding the potential hazards of a chemical is the first step in implementing effective
control measures. The following diagram illustrates the logical flow from hazard identification to
the implementation of control strategies for C.I. Reactive Yellow 185.

Caption: Hazard identification and control logic diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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